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Compound of Interest

Compound Name: Methallylescaline

Cat. No.: B12331354

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when working with novel compounds. This guide provides essential
safety and logistical information for the handling and disposal of Methallylescaline (MAL), a
synthetic psychedelic substance of the phenethylamine class.

Methallylescaline is known to cause skin and eye irritation and may lead to respiratory
irritation.[1] Due to the limited toxicological data available for this compound, it is crucial to
adhere to strict safety protocols to minimize exposure risks.[1][2]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is the first line of defense against
accidental exposure. The following PPE is mandatory when handling Methallylescaline:

o Eye and Face Protection: Chemical safety goggles or a full-face shield are essential to
protect against splashes and airborne particles.[1][3]

e Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[1][3]
Gloves should be inspected before use and changed frequently, especially if contact with the
substance occurs.

o Body Protection: A laboratory coat or a chemical-resistant apron should be worn to protect
against skin contact.[1][3] In cases of potential significant exposure, a full-body suit may be
necessary.
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Respiratory Protection: Handling of Methallylescaline should be conducted in a well-
ventilated area, preferably within a certified chemical fume hood, to avoid inhalation of dust
or fumes.[1][3] If a fume hood is not available, a properly fitted respirator with an appropriate
cartridge is required.

Operational Plan for Safe Handling

A systematic approach to handling Methallylescaline will further mitigate risks. The following

procedural steps should be followed:

Preparation: Before handling, ensure that the work area is clean and uncluttered. All
necessary equipment, including PPE, weighing tools, and disposal containers, should be
readily accessible.

Weighing and Aliquoting: All weighing and transfer of solid Methallylescaline should be
performed within a chemical fume hood to contain any airborne particles. Use appropriate
tools, such as spatulas and weighing paper, to minimize the generation of dust.

Solution Preparation: When preparing solutions, add the solid Methallylescaline to the
solvent slowly to avoid splashing. Ensure the container is properly labeled with the
compound name, concentration, date, and appropriate hazard warnings.

Post-Handling: After handling, thoroughly decontaminate all surfaces and equipment. Wash
hands and any exposed skin with soap and water immediately.[1] Contaminated PPE should
be removed and disposed of according to institutional guidelines.

Disposal Plan

Proper disposal of Methallylescaline and associated waste is critical to prevent environmental

contamination and accidental exposure.

o Waste Collection: All solid waste, including contaminated gloves, weighing paper, and

disposable labware, should be collected in a dedicated, clearly labeled, and sealed
hazardous waste container.[1][3]

e Liquid Waste: Solutions containing Methallylescaline should be collected in a separate,

labeled hazardous waste container. Do not mix with other waste streams unless compatibility
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has been confirmed.

o Disposal Method: All Methallylescaline waste must be disposed of through a licensed
hazardous waste disposal company in accordance with local, state, and federal regulations.

[3]

Quantitative Data

While extensive toxicological data for Methallylescaline is not available, the following table
summarizes the known quantitative information.

Parameter Value Source
Dosage Range (oral) 40 - 65 mg [4]
Duration of Action 12 - 16 hours [4]
Purity (as fumarate) >97%

Molar Mass (as fumarate) 367.4 g/mol

Experimental Workflow for Safe Handling of
Methallylescaline
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Caption: Workflow for the safe handling of Methallylescaline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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